Cas no 1520283-04-8 (5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid)

• Product Name: 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid
• CAS No: 1520283-04-8
• MF: C₉H₆ClFO₃
• MW: 216.593545436859
• CID: 5703320
• PubChem ID: 83397196
• Update Time: 2025-06-28

5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylicacid
• 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid
• EN300-785205
• 1520283-04-8
• 2-Benzofurancarboxylic acid, 5-chloro-7-fluoro-2,3-dihydro-

• Inchi： 1S/C9H6ClFO3/c10-5-1-4-2-7(9(12)13)14-8(4)6(11)3-5/h1,3,7H,2H2,(H,12,13)
• InChI Key： RZSHEESRSBGTOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)CC(C(=O)O)O2)F

Computed Properties

• Exact Mass: 215.9989499g/mol
• Monoisotopic Mass: 215.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Boiling Point: 373.3±42.0 °C(Predicted)
• pka: 2.70±0.20(Predicted)

Additional information on 5-Chloro-7-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid

5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid: A Versatile Compound in Modern Pharmaceutical and Material Sciences

5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid, with the CAS number 1520283-04-8, has emerged as a critical building block in the development of advanced pharmaceuticals, functional materials, and synthetic chemistry. This compound is a member of the benzofuran family, characterized by its fused benzene and furan ring system, which provides unique structural flexibility and reactivity. The presence of chlorine and fluorine substituents at specific positions (5-chloro and 7-fluoro) significantly modulates its physicochemical properties, enabling applications in drug discovery, polymer science, and catalytic processes. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in enhancing the stability of organic compounds under various reaction conditions.

Structural Features and Chemical Properties
The molecular structure of 5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid consists of a benzofuran core with a carboxylic acid group at the 2-position. The dihydro configuration of the furan ring contributes to its planarity, which is essential for interactions with biological targets. The chlorine atom at the 5-position introduces electron-withdrawing effects, while the fluorine at the 7-position enhances hydrophobicity and metabolic stability. These substituents collectively influence the compound’s solubility, reactivity, and bioavailability, making it a valuable scaffold for drug design. Recent computational studies have demonstrated that the electron density distribution in this molecule aligns with the requirements for hydrogen bonding and π-π stacking interactions, critical for molecular recognition in biological systems.

Applications in Pharmaceutical Research
In the field of pharmaceutical development, 5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid has gained attention as a precursor for synthesizing small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in Journal of Medicinal Chemistry reported its use in the design of selective COX-2 inhibitors, which show reduced gastrointestinal side effects compared to traditional NSAIDs. The compound’s fluorine substituent was found to improve the metabolic stability of the final drug candidate, while the chlorine group enhanced its binding affinity to the target enzyme. Additionally, its derivatives have been explored for their anti-inflammatory and anti-cancer properties, with preliminary in vitro experiments demonstrating inhibitory effects on tumor cell proliferation.

Role in Functional Material Development
Beyond pharmaceutical applications, 5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid has shown promise in the synthesis of advanced functional materials. Its aromatic ring system and polar functional groups make it suitable for creating polymers with tunable optical and electronic properties. A 2024 study in Advanced Materials highlighted its use in the preparation of conductive polymers for flexible electronics. The compound’s fluorine atoms contributed to the material’s hydrophobicity, while the carboxylic acid group facilitated cross-linking with other monomers. This combination of properties has enabled the development of materials with enhanced mechanical strength and thermal stability, suitable for applications in wearable technology and energy storage devices.

Advances in Synthetic Chemistry
The synthetic versatility of 5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid has been further explored in recent years. Researchers have employed it as a key intermediate in the synthesis of complex heterocyclic compounds, particularly in the context of asymmetric catalysis. A 2023 paper in Organic Letters described its use in the development of a novel enantioselective reaction pathway, where the compound’s stereochemistry played a critical role in determining the chirality of the final product. This breakthrough has implications for the pharmaceutical industry, where the ability to produce enantiomerically pure drugs is essential for therapeutic efficacy and safety. Additionally, its compatibility with various reaction conditions has made it a preferred choice for green chemistry initiatives, reducing the environmental impact of synthetic processes.

Challenges and Future Directions
Despite its promising applications, the use of 5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid is not without challenges. The compound’s reactivity under extreme conditions requires careful optimization to prevent unwanted side reactions. Moreover, the cost of large-scale synthesis remains a barrier to its widespread adoption in industrial settings. However, ongoing research is focused on addressing these limitations. For example, a 2024 study in Green Chemistry proposed a cost-effective method for its production using catalytic processes with minimal energy consumption. Such advancements are expected to broaden its accessibility and expand its utility in diverse fields.

Conclusion
5-Chloro-7-Fluoro-2,3-Dihydro-1-Benzofuran-2-Carboxylic Acid represents a significant advancement in the field of chemical synthesis and materials science. Its unique structural features and functional groups have enabled its application in pharmaceuticals, functional materials, and catalytic processes. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple industries.